Cas no 112955-06-3 (8-Methoxy-3-methylquinoline)

8-Methoxy-3-methylquinoline structure
8-Methoxy-3-methylquinoline structure
Product Name:8-Methoxy-3-methylquinoline
CAS No:112955-06-3
MF:C11H11NO
MW:173.211142778397
MDL:MFCD19690015
CID:1099390
PubChem ID:13984286
Update Time:2025-04-20

8-Methoxy-3-methylquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-methoxy-3-methyl-Quinoline
    • 8-methoxy-3-methylQuinoline
    • 3-methyl-8-methoxylquinoline
    • SCHEMBL434888
    • DA-35428
    • 112955-06-3
    • Quinoline, 8-methoxy-3-methyl-
    • AKOS025146786
    • 3-Methyl-8-methoxychinolin
    • 3-methyl-8-methoxyquinoline
    • SB68063
    • 8-Methoxy-3-methylquinoline
    • MDL: MFCD19690015
    • Inchi: 1S/C11H11NO/c1-8-6-9-4-3-5-10(13-2)11(9)12-7-8/h3-7H,1-2H3
    • InChI Key: HKEAUNIJRGMLRM-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=CC(C)=CN=C21

Computed Properties

  • Exact Mass: 173.084063974g/mol
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 22.1Ų

8-Methoxy-3-methylquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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eNovation Chemicals LLC
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Advanced ChemBlocks
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